Cas no 270588-22-2 (3-Chlor-1-naphthonitril)

• Product Name: 3-Chlor-1-naphthonitril
• CAS No: 270588-22-2
• MF: C₁₁H₆ClN
• MW: 187.625041484833
• CID: 2930905
• Update Time: 2025-05-24

3-Chlor-1-naphthonitril Chemical and Physical Properties

Names and Identifiers

• 3-Chlor-1-naphthonitril
• 3-Chloro-1-cyanonaphthalene

• Inchi： 1S/C11H6ClN/c12-10-5-8-3-1-2-4-11(8)9(6-10)7-13/h1-6H
• InChI Key： XAEVPAVSXKETNT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C2C=CC=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 3
• Topological Polar Surface Area: 23.8

Additional information on 3-Chlor-1-naphthonitril

Research Brief on 3-Chloro-1-naphthonitrile (CAS: 270588-22-2): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

3-Chloro-1-naphthonitrile (CAS: 270588-22-2) is a chemically significant compound that has garnered attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies highlight its role as a key intermediate in the synthesis of pharmacologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-Chloro-1-naphthonitrile derivatives in inhibiting specific protein kinases involved in cancer cell proliferation. The research team employed structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in a lead candidate with promising in vitro and in vivo antitumor activity. These findings underscore the compound's potential as a scaffold for designing novel anticancer agents.

In addition to its oncological applications, recent investigations have explored the antimicrobial properties of 3-Chloro-1-naphthonitrile. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a potential candidate for addressing the growing challenge of antibiotic resistance.

The synthetic accessibility of 3-Chloro-1-naphthonitrile has also been a focus of recent research. A novel, greener synthesis method was developed in 2023, utilizing microwave-assisted catalysis to improve yield and reduce reaction times. This advancement, published in Organic Process Research & Development, addresses previous limitations in large-scale production, facilitating further pharmacological exploration of this compound.

Looking forward, computational studies are being employed to predict additional therapeutic targets for 3-Chloro-1-naphthonitrile derivatives. Molecular docking simulations suggest potential applications in neurodegenerative diseases, particularly in modulating tau protein aggregation. These theoretical predictions are currently being validated experimentally, with preliminary results expected in late 2024.

In conclusion, 3-Chloro-1-naphthonitrile (270588-22-2) represents a versatile chemical entity with expanding applications in pharmaceutical research. Its dual role as both a bioactive compound and a synthetic intermediate positions it as a valuable tool in drug discovery pipelines. Continued research into its structure-activity relationships and mechanism of action will likely yield additional therapeutic candidates in the coming years.